Cas no 731002-12-3 (1H-Pyrrole-1-propanenitrile,3-formyl-)

• Product Name: 1H-Pyrrole-1-propanenitrile,3-formyl-
• CAS No: 731002-12-3
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 559238
• PubChem ID: 2405057
• Update Time: 2025-04-19

1H-Pyrrole-1-propanenitrile,3-formyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanenitrile,3-formyl-
• 1H-Pyrrole-1-propanenitrile, 3-formyl- (9CI)
• 3-(3-Formyl-1H-pyrrol-1-yl)propanenitrile
• 731002-12-3
• 3-Formyl-1H-pyrrole-1-propanenitrile
• DTXSID301290746

• Inchi： 1S/C8H8N2O/c9-3-1-4-10-5-2-8(6-10)7-11/h2,5-7H,1,4H2
• InChI Key： GCNXTSZRYOBXEU-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(C=1)CCC#N

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 45.8Ų